Cas no 898410-63-4 (1,7-dibutyl-3-(4-fluorophenyl)-9-methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 1,7-dibutyl-3-(4-fluorophenyl)-9-methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 898410-63-4
• MF: C₂₂H₂₇FN₆O₂
• MW: 426.487187623978
• CID: 5482185
• Update Time: 2025-05-20

1,7-dibutyl-3-(4-fluorophenyl)-9-methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazino[3,4-f]purine-6,8(7H,9H)-dione, 1,7-dibutyl-3-(4-fluorophenyl)-1,4-dihydro-9-methyl-
• 1,7-dibutyl-3-(4-fluorophenyl)-9-methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C22H27FN6O2/c1-4-6-12-27-20(30)18-19(26(3)22(27)31)24-21-28(18)14-17(25-29(21)13-7-5-2)15-8-10-16(23)11-9-15/h8-11H,4-7,12-14H2,1-3H3
• InChI Key： MSCNIMRISKEHDN-UHFFFAOYSA-N
• SMILES： N12CC(C3=CC=C(F)C=C3)=NN(CCCC)C1=NC1=C2C(=O)N(CCCC)C(=O)N1C

Additional information on 1,7-dibutyl-3-(4-fluorophenyl)-9-methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Introduction to 1,7-dibutyl-3-(4-fluorophenyl)-9-methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione (CAS No. 898410-63-4)

1,7-dibutyl-3-(4-fluorophenyl)-9-methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione, with the CAS number 898410-63-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of purine derivatives that have shown promising biological activities in various preclinical studies. The compound's structure includes a triazino-purine core with specific substituents that enhance its pharmacological properties.

The chemical structure of 1,7-dibutyl-3-(4-fluorophenyl)-9-methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione is characterized by a central purine ring fused with a triazino ring and substituted with butyl groups at positions 1 and 7. Additionally, the presence of a 4-fluorophenyl group at position 3 and a methyl group at position 9 further modulates its biological activity. These structural modifications contribute to the compound's enhanced solubility and bioavailability.

Recent studies have explored the potential of 1,7-dibutyl-3-(4-fluorophenyl)-9-methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione in various therapeutic areas. One of the most notable applications is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by inhibiting specific enzymes involved in neuronal damage. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for further development in this field.

In addition to its neuroprotective properties, 1,7-dibutyl-3-(4-fluorophenyl)-9-methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione has also been investigated for its anti-inflammatory and anti-cancer activities. Preclinical studies have demonstrated that the compound can effectively reduce inflammation by inhibiting pro-inflammatory cytokines and enzymes such as COX-2. Furthermore, it has shown promising results in inhibiting the growth of cancer cells by inducing apoptosis and disrupting cell cycle progression.

The pharmacokinetic properties of 1,7-dibutyl-3-(4-fluorophenyl)-9-methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4，3-g]purine-6，8-dione have been extensively studied to optimize its therapeutic potential. Research indicates that the compound has good oral bioavailability and a favorable half-life in vivo. These characteristics are crucial for developing effective drug formulations for both acute and chronic conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of 1，7-dibutyl-3-(4-fluorophenyl)-9-methyl-1H，4H，6H，7H，8H，9H-1，2，4triazino[4，3-g]purine-6，8-dione in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 1，7-dibutyl-3-(4-fluorophenyl)-9-methyl-1H，4H，6H，7H，8H，9H-1，2，4triazino[4，3-g]purine-6，8-dione (CAS No. 898410-63-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for future medical breakthroughs.